![molecular formula C22H18FN3O4 B2625527 N-allyl-2-(1-(3-fluorobenzyl)-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide CAS No. 1251592-53-6](/img/structure/B2625527.png)
N-allyl-2-(1-(3-fluorobenzyl)-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-allyl-2-(1-(3-fluorobenzyl)-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C22H18FN3O4 and its molecular weight is 407.401. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Characterization : The synthesis and characterization of compounds structurally related to N-allyl-2-(1-(3-fluorobenzyl)-2,4-dioxo-1,2-dihydrobenzofuro[3,2-d]pyrimidin-3(4H)-yl)acetamide have been explored. For example, (S/R) -2-(2-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H) -yl) acetamido) propanoic acid and its enantiomers were synthesized using specific reagents, achieving considerable yields and characterized by various spectroscopic methods (Xiong Jing, 2011).
Potential in Anticonvulsant and Antidepressant Applications : Compounds with structural similarities have shown potential as anticonvulsants and antidepressants. For instance, certain pyrido[2,3-d]pyrimidine derivatives demonstrated significant anticonvulsant and antidepressant activities in pharmacological analyses, suggesting their utility in treating neurological disorders (Hong-jian Zhang et al., 2016).
Antiallergic Properties : N-(pyridin-4-yl)-(indol-3-yl)acetamides, which are structurally related, have been investigated for their antiallergic effects. Certain compounds within this series exhibited potent antiallergic activity, surpassing established antiallergic drugs in specific assays (Cecilia Menciu et al., 1999).
Radiopharmaceutical Applications : Derivatives of this compound class have been used in the synthesis of radioligands for PET imaging. For instance, [18F]PBR111, a radioligand for imaging the translocator protein, was synthesized using a fluorine-substituted pyrazolo[1,5-a]pyrimidineacetamide derivative, highlighting its potential in diagnostic imaging (F. Dollé et al., 2008).
Synthesis of Novel Derivatives : Research has been conducted on synthesizing novel derivatives of pyrazolo[3,4-d]pyrimidin-4(5H)-ones, which are structurally related to the target compound. This includes the development of isoxazolines and isoxazoles, expanding the chemical diversity of this compound family (A. Rahmouni et al., 2014).
Pharmacological Evaluation : Similar compounds have been evaluated for their pharmacological properties, such as peripheral benzodiazepine receptor affinity, showing potential in studying neurodegenerative disorders (C. Fookes et al., 2008).
properties
IUPAC Name |
2-[1-[(3-fluorophenyl)methyl]-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-3-yl]-N-prop-2-enylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3O4/c1-2-10-24-18(27)13-26-21(28)20-19(16-8-3-4-9-17(16)30-20)25(22(26)29)12-14-6-5-7-15(23)11-14/h2-9,11H,1,10,12-13H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSTNLOZDRWVCSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)CN1C(=O)C2=C(C3=CC=CC=C3O2)N(C1=O)CC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.